![molecular formula C13H12FN5O B2810780 7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine CAS No. 477865-03-5](/img/structure/B2810780.png)
7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
Overview
Description
“7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine” is a chemical compound with the CAS Number: 477865-03-5. Its linear formula is C13H12FN5O .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H12FN5O/c1-8(20-10-4-2-3-9(14)7-10)11-5-6-16-13-17-12(15)18-19(11)13/h2-8H,1H3,(H2,15,18) . This code represents the molecular structure of the compound.Scientific Research Applications
Tuberculostatic Activity
Compounds structurally analogous to [1,2,4]triazolo[1,5-a]pyrimidines, particularly those derived from ethyl 5-methyl-7-(thiophen-2-yl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate, have been synthesized and evaluated for their tuberculostatic activity. This research indicates the potential of this class of compounds in the development of new antituberculous agents, showcasing their relevance in addressing global health challenges such as tuberculosis (Titova et al., 2019).
Fluorinated Derivatives
Fluorinated [1,2,4]triazolo[1,5-a]pyrimidines have been synthesized through the reaction of 3-R-5-amino-1,2,4-triazoles with ethyl ester of 2-fluoroacetoacetic acid, resulting in 2-R-fluoro[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-ones. These compounds further emphasize the versatility of [1,2,4]triazolo[1,5-a]pyrimidines in synthesizing fluorinated derivatives, which are often sought after in medicinal chemistry for their unique properties (Ulomskiy et al., 2011).
Antimicrobial and Antifungal Activities
The triazolo[1,5-a]pyrimidine scaffold has been utilized to synthesize compounds with promising antimicrobial and antifungal activities. For instance, (5S,7R)-5-Aryl-7-methyl-4,5,6,7-tetrahydro[1, 2, 4]triazolo[1,5-a]pyrimidin-7-ols were synthesized through three-component reactions and evaluated for their antimicrobial and antifungal properties, indicating the potential of this chemical class in developing new antimicrobial agents (Komykhov et al., 2017).
Antiviral Applications
Additionally, the [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been found useful in the synthesis of compounds with antiviral properties. A study reported the identification of a compound based on this scaffold that showed a very promising ability to inhibit influenza virus RNA polymerase PA-PB1 subunit heterodimerization, highlighting its potential in antiviral drug development (Massari et al., 2017).
Safety and Hazards
properties
IUPAC Name |
7-[1-(3-fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12FN5O/c1-8(20-10-4-2-3-9(14)7-10)11-5-6-16-13-17-12(15)18-19(11)13/h2-8H,1H3,(H2,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQDXKHKHMZZAGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=NC2=NC(=NN12)N)OC3=CC(=CC=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12FN5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-[1-(3-Fluorophenoxy)ethyl]-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine | |
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